Cas no 1225731-20-3 (2-(1-bromopropan-2-yl)-1,3,5-trimethylbenzene)

• Product Name: 2-(1-bromopropan-2-yl)-1,3,5-trimethylbenzene
• CAS No: 1225731-20-3
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• CID: 5906594
• PubChem ID: 65810030
• Update Time: 2025-06-11

2-(1-bromopropan-2-yl)-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(2-bromo-1-methylethyl)-1,3,5-trimethyl-
• 2-(1-Bromopropan-2-yl)-1,3,5-trimethylbenzene
• EN300-1897533
• AKOS015150737
• 1225731-20-3
• CS-0280818
• 2-(1-bromopropan-2-yl)-1,3,5-trimethylbenzene

• Inchi： 1S/C12H17Br/c1-8-5-9(2)12(10(3)6-8)11(4)7-13/h5-6,11H,7H2,1-4H3
• InChI Key： RNAJMBKMWVRUGK-UHFFFAOYSA-N
• SMILES： C1(C)=CC(C)=CC(C)=C1C(C)CBr

Computed Properties

• Exact Mass: 240.05136g/mol
• Monoisotopic Mass: 240.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 277.9±9.0 °C(Predicted)

Additional information on 2-(1-bromopropan-2-yl)-1,3,5-trimethylbenzene

Introduction to 2-(1-bromopropan-2-yl)-1,3,5-trimethylbenzene (CAS No. 1225731-20-3)

2-(1-bromopropan-2-yl)-1,3,5-trimethylbenzene, with the chemical identifier CAS No. 1225731-20-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of brominated aromatic hydrocarbons, characterized by its unique structural framework comprising a trimethylbenzene core substituted with a brominated propyl group. The presence of both bromine and alkyl substituents makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules and advanced materials.

The trimethylbenzene moiety in the molecular structure contributes to the compound's stability and reactivity, making it a valuable building block for further functionalization. The bromine atom at the propyl position enhances its utility as a electrophilic center, facilitating various coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery and polymer synthesis.

In recent years, 2-(1-bromopropan-2-yl)-1,3,5-trimethylbenzene has been explored in several cutting-edge research areas. One notable application lies in the synthesis of pharmaceutical intermediates. The compound's ability to undergo selective functionalization has enabled researchers to develop novel therapeutic agents with improved pharmacokinetic properties. For instance, derivatives of this molecule have been investigated for their potential role in inhibiting specific enzymatic targets associated with neurological disorders. The bromine substituent allows for easy modification through cross-coupling reactions, enabling the introduction of diverse pharmacophores while maintaining structural integrity.

Another emerging field where 2-(1-bromopropan-2-yl)-1,3,5-trimethylbenzene has shown promise is in the development of advanced materials. Specifically, its incorporation into polymer matrices has led to the creation of high-performance composites with enhanced thermal stability and mechanical strength. These materials are particularly relevant in aerospace and automotive industries, where lightweight yet durable components are essential. The trimethylbenzene core provides rigidity to the polymer backbone, while the brominated propyl group acts as a flame retardant, improving safety characteristics.

The compound's reactivity also makes it a valuable tool in organic synthesis, particularly in constructing complex cyclic frameworks. Researchers have leveraged its unique structure to develop novel catalysts and ligands that facilitate difficult transformations under mild conditions. For example, recent studies have demonstrated its use in generating highly strained heterocycles, which are precursors to bioactive natural products. The ability to precisely control regioselectivity and stereoselectivity in these reactions underscores the importance of 2-(1-bromopropan-2-yl)-1,3,5-trimethylbenzene as a synthetic intermediate.

In the realm of medicinal chemistry, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties. The bromine atom allows for further derivatization into more complex structures that can interact with biological targets more effectively. For instance, researchers have synthesized analogs that exhibit potent activity against resistant bacterial strains by modulating the electronic properties of the aromatic ring through substitution patterns.

The industrial significance of CAS No. 1225731-20-3 extends beyond pharmaceuticals and materials science. It serves as a key precursor in the production of specialty chemicals used in agrochemicals and dyes. Its structural versatility enables chemists to design molecules with tailored properties for specific applications. For example, modifications to the propyl group can influence solubility and bioavailability, making it an attractive candidate for formulating environmentally friendly pesticides.

Recent advancements in computational chemistry have further highlighted the utility of this compound. Molecular modeling studies suggest that its rigid structure can be exploited to design highly efficient catalysts for industrial processes. By understanding its electronic and steric properties at a quantum mechanical level, researchers can optimize reaction conditions to maximize yield and minimize waste.

The environmental impact of using 2-(1-bromopropan-2-yl)-1,3,5-trimethylbenzene as an intermediate has also been carefully evaluated. While halogenated compounds can pose challenges in terms of biodegradability, modern synthetic strategies focus on minimizing environmental footprint through green chemistry principles. For instance, catalytic methods that reduce waste and energy consumption are being prioritized in industrial applications.

In conclusion,CAS No. 1225731-20-3 represents a cornerstone molecule in contemporary chemical research. Its unique structural features make it indispensable in pharmaceutical development、material science、and organic synthesis。 As research continues to uncover new applications，the importance of this compound is likely to grow further，driving innovation across multiple scientific disciplines.